Cas no 85416-73-5 ((S)-(+)-Rolipram)

(S)-(+)-Rolipram is a selective phosphodiesterase-4 (PDE4) inhibitor with high enantiomeric purity, widely used in biochemical and pharmacological research. Its key advantage lies in its stereospecificity, as the (S)-enantiomer exhibits significantly greater PDE4 inhibitory activity compared to the (R)-form, making it valuable for studying cAMP-mediated signaling pathways. This compound is particularly useful in neuroinflammatory and neurodegenerative research due to its role in modulating cytokine production and neuronal plasticity. With well-documented pharmacokinetic properties and consistent batch-to-batch reliability, (S)-(+)-Rolipram serves as a critical tool for investigating PDE4-dependent mechanisms in both in vitro and in vivo studies.

(S)-(+)-Rolipram structure

Product Name:(S)-(+)-Rolipram

CAS No:85416-73-5

MF:C₁₆H₂₁NO₃

MW:275.342844724655

MDL:MFCD03093861

CID:826887

PubChem ID:354333407

Update Time:2025-06-07

(S)-(+)-Rolipram Chemical and Physical Properties

Names and Identifiers

- (4S)-4-[3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL]PYRROLIDIN-2-ONE
- S- (+)-Rolipram
- (S)-(+)-Rolipram
- (4S)-4-[3-(Cyclopentyloxy)-4-methoxyphenyl]-pyrrolidin-2-one
- (+)-Rolipram
- (4S)-4-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidin-2-one
- (S)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one
- (S)-Rolipram
- S-(+)-4-(3-cyclopentyloxy-4-methoxyphenyl)-2-pyrrolidinone
- (S)-(+)-4-[3-(Cyclopentyloxy)-4-methoxyphenyl]pyrrolidin-2-one
- (S)-4-[3-(Cyclopentyloxy)-4-methoxyphenyl]-2-pyrrolidinone
- S-(+)-Rolipram
- H6G4VMQ24K
- C16H21NO3
- sRolipram
- S-rolipram
- 1oyn
- Rolipram, (+)-
- 1xn0
- MLS006011228
- (+)-Rolipram;(S)-Rolipram
- HJORMJIFDVBMOB-GFCCVEGCSA-N
- HMS3676I08
- HMS3412I0
- (4S)-4-[3-(Cyclopentyloxy)-4-methoxyphenyl]-2-pyrrolidinone (ACI)
- 2-Pyrrolidinone, 4-[3-(cyclopentyloxy)-4-methoxyphenyl]-, (S)- (ZCI)
- HB2897
- 2-Pyrrolidinone, 4-(3-(cyclopentyloxy)-4-methoxyphenyl)-, (4S)-
- MFCD03093861
- HMS3884B09
- DA-67338
- Q27094526
- NCGC00381709-04
- F13078
- BRD-K65856711-001-03-6
- 2-PYRROLIDINONE, 4-(3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL)-, (S)-
- AKOS024456541
- SCHEMBL5321568
- SMR004702988
- R0183
- DB03606
- UNII-H6G4VMQ24K
- (4S)-4-(3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL)-2-PYRROLIDINONE
- AB01274743-01
- BDBM50042056
- AS-56538
- BCP0726000229
- AB01274743_02
- SW219244-1
- HY-B0392
- CHEBI:59540
- s2127
- NCGC00381709-02
- 85416-73-5
- (4S)-4-[3-(Cyclopentyloxy)-4-methoxyphenyl]pyrrolidin-2 -one
- HMS3412I08
- ROLIPRAM, (S)-
- BRD-K65856711-001-04-4
- CCG-267201
- BRD-K65856711-001-01-0
- DTXSID30234634
- HMS3267P21
- CHEMBL325795
- NS00099338
- MDL： MFCD03093861
- Inchi： 1S/C16H21NO3/c1-19-14-7-6-11(12-9-16(18)17-10-12)8-15(14)20-13-4-2-3-5-13/h6-8,12-13H,2-5,9-10H2,1H3,(H,17,18)/t12-/m1/s1
- InChI Key： HJORMJIFDVBMOB-GFCCVEGCSA-N
- SMILES： O(C1CCCC1)C1C=C([C@@H]2CC(=O)NC2)C=CC=1OC

Computed Properties

Exact Mass: 275.15200
Monoisotopic Mass: 275.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6
XLogP3: 2.2

Experimental Properties

Density: 1.155
Melting Point: 132.0 to 136.0 deg-C
PSA: 47.56000
LogP: 2.94890

(S)-(+)-Rolipram Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

(S)-(+)-Rolipram Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(S)-(+)-Rolipram Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC9581-100 mg	(S)-(+)-Rolipram	85416-73-5	>98%	100mg	$450.0	2022-02-28
DC Chemicals	DC9581-250 mg	(S)-(+)-Rolipram	85416-73-5	>98%	250mg	$900.0	2022-02-28
DC Chemicals	DC9581-1 g	(S)-(+)-Rolipram	85416-73-5	>98%	1g	$1800.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ111-200mg	(S)-(+)-Rolipram	85416-73-5	98+%	200mg	1125.0CNY	2021-08-04
Fluorochem	M04091-10mg	S)-(+)-Rolipram	85416-73-5	99%	10mg	￡173.00	2022-02-28
Fluorochem	M04091-50mg	S)-(+)-Rolipram	85416-73-5	99%	50mg	￡516.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S129683-10mg	(S)-(+)-Rolipram	85416-73-5	≥99%	10mg	¥147.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S129683-50mg	(S)-(+)-Rolipram	85416-73-5	≥99%	50mg	¥400.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S129683-5mg	(S)-(+)-Rolipram	85416-73-5	≥99%	5mg	¥102.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S129683-25mg	(S)-(+)-Rolipram	85416-73-5	≥99%	25mg	¥263.90	2023-09-01

(S)-(+)-Rolipram Production Method

Production Method 1

377073-84-2

85416-73-5

Reaction Conditions

1.1 Reagents: Lithium Solvents: Ammonia

Reference

First highly regio- and diastereoselective [3+2] cycloaddition of chiral nonracemic Fischer carbene complexes with azomethine ylides: an enantioselective synthesis of (+)-rolipram

Barluenga, Jose; et al, Chemistry - A European Journal, 2001, 7(16), 3533-3544

Production Method 2

61413-54-5

85416-73-5

Reaction Conditions

Reference

Crystal structure, absolute configuration, and phosphodiesterase inhibitory activity of (+)-1-(4-bromobenzyl)-4-[(3-cyclopentyloxy)-4-methoxyphenyl]-2-pyrrolidinone

Baures, Paul W.; et al, Journal of Medicinal Chemistry, 1993, 36(22), 3274-7

Production Method 3

1001860-35-0

85416-73-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Trichlorosilane Solvents: Acetonitrile , Dichloromethane ; 10 min, 5 bar, rt

Reference

Enantioselective Flow Synthesis of Rolipram Enabled by a Telescoped Asymmetric Conjugate Addition-Oxidative Aldehyde Esterification Sequence using in Situ-Generated Persulfuric Acid as Oxidant

Nagy, Bence S.; et al, Organic Letters, 2022, 24(4), 1066-1071

Production Method 4

85416-73-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; pH 14, 0 °C; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.3 Solvents: Toluene ; 12 h, 110 °C

Reference

Unprecedented Hydrophobic Amplification in Noncovalent Organocatalysis "on Water": Hydrophobic Chiral Squaramide Catalyzed Michael Addition of Malonates to Nitroalkenes

Bae, Han Yong; et al, ACS Catalysis, 2015, 5(6), 3613-3619

Production Method 5

85416-73-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: o-Xylene ; 18 h, 10 bar, 130 °C

Reference

Multisite organic-inorganic hybrid catalysts for the direct sustainable synthesis of GABAergic drugs

Leyva-Perez, Antonio; et al, Angewandte Chemie, 2014, 53(33), 8687-8690

Production Method 6

1001860-35-0

85416-73-5

Reaction Conditions

1.1 Reagents: Nickel dichloride , Sodium borohydride Solvents: Ethanol ; 0 °C; 1 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 0 °C; 0 °C → rt; 30 min, rt

Reference

Bifunctional iminophosphorane-catalyzed enantioselective nitroalkane addition to unactivated α,β-unsaturated esters

Rozsar, Daniel; et al, ChemRxiv, 2022, 1, 1-8

Production Method 7

108-59-8

67387-76-2

85416-73-5

Reaction Conditions

1.1 Catalysts: N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[(9R)-6′-[[[[3-(triethoxysilyl)propyl]amin… (silica-supported) Solvents: o-Xylene ; 24 h, 70 °C
1.2 Reagents: Hydrogen Catalysts: Palladium ; 2 h, 130 °C

Reference

Multisite organic-inorganic hybrid catalysts for the direct sustainable synthesis of GABAergic drugs

Leyva-Perez, Antonio; et al, Angewandte Chemie, 2014, 53(33), 8687-8690

Production Method 8

108-59-8

67387-76-2

85416-73-5

Reaction Conditions

1.1 Catalysts: Calcium chloride Solvents: Toluene ; 1 w, 75 °C
1.2 Reagents: Triethylamine Catalysts: Calcium chloride , Pyridine, 2,6-bis[(4S,5S)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]-4-ethenyl-, polym… Solvents: Toluene ; 4 h, 0 °C
1.3 Reagents: Ammonium chloride
1.4 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Ethanol ; 100 °C
1.5 Solvents: o-Xylene , Water ; 120 °C

Reference

Multistep continuous-flow synthesis of (R)- and (S)-rolipram using heterogeneous catalysts

Tsubogo, Tetsu; et al, Nature (London, 2015, 520(7547), 329-332

Production Method 9

2640210-84-8

85416-73-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 12 h, 60 °C
1.2 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 15 min, -15 °C
1.3 Reagents: Triethylamine , 2-Mercaptopyridine N-oxide Solvents: Tetrahydrofuran ; 1 h, -15 °C
1.4 Reagents: tert-Butyl mercaptan Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Enantioselective synthesis of pyroglutamic acid esters from glycinate via carbonyl catalysis

Ma, Jiguo; et al, Angewandte Chemie, 2021, 60(19), 10588-10592

Production Method 10

133332-47-5

85416-73-5

Reaction Conditions

1.1 Catalysts: (2S)-2-[Diphenyl[(trimethylsilyl)oxy]methyl]pyrrolidine Solvents: 1,4-Dioxane ; 4 °C; 18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Dimethylformamide ; 12 h, rt
1.4 Reagents: Chlorotrimethylsilane ; 12 h, rt
1.5 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.6 Reagents: Hydrogen Catalysts: Triethylamine , Palladium Solvents: Ethyl acetate ; 12 h, 1 atm, rt

Reference

Efficient synthesis of (-)-(R)- and (+)-(S)-rolipram

Kaur, Ramandeep; et al, Tetrahedron Letters, 2017, 58(46), 4333-4335

Production Method 11

2642616-75-7

2642616-74-6

85416-73-5

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 15 min, -15 °C
1.2 Reagents: Triethylamine , 2-Mercaptopyridine N-oxide Solvents: Tetrahydrofuran ; 1 h, -15 °C
1.3 Reagents: tert-Butyl mercaptan Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Enantioselective synthesis of pyroglutamic acid esters from glycinate via carbonyl catalysis

Ma, Jiguo; et al, Angewandte Chemie, 2021, 60(19), 10588-10592

Production Method 12

104-54-1

1427298-74-5

85416-73-5

Reaction Conditions

1.1 Catalysts: Quinine Solvents: Toluene ; 3 d, -30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: Toluene ; 30 min, 90 °C; 90 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt; overnight, 110 °C; 110 °C → rt

Reference

A simple enantioselective route toward (R)- and (S)-Rolipram via anhydride desymmetrization

Ivsic, Trpimir; et al, Tetrahedron: Asymmetry, 2013, 24(4), 217-222

Production Method 13

1001860-35-0

85416-73-5

Reaction Conditions

1.1 Reagents: Nickel dichloride Solvents: Ethanol ; rt → 0 °C
1.2 Reagents: Sodium borohydride ; 0 °C; 1 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 0 °C; 0 °C → rt; 30 min, rt

Reference

Bifunctional Iminophosphorane-Catalyzed Enantioselective Nitroalkane Addition to Unactivated α,β-Unsaturated Esters

Rozsar, Daniel ; et al, Angewandte Chemie, 2023, 62(21),

Production Method 14

1001860-35-0

85416-73-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

Water-compatible iminium activation: organocatalytic Michael reactions of carbon-centered nucleophiles with enals

Palomo, Claudio; et al, Angewandte Chemie, 2007, 46(44), 8431-8435

Production Method 15

1259130-31-8

85416-73-5

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Zinc Solvents: Ethanol ; 0 °C; 20 min, rt

Reference

A Heterobimetallic Ni/La-salan Complex for Catalytic Asymmetric Decarboxylative 1,4-Addition of Malonic Acid Half-Thioester

Furutachi, Makoto; et al, Chemistry - An Asian Journal, 2010, 5(11), 2351-2354

Production Method 16

85416-73-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol , Water ; 12 h, 45 psi, rt
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; pH 14, 0 °C; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.3 Solvents: Toluene ; 12 h, 110 °C

Reference

Unprecedented Hydrophobic Amplification in Noncovalent Organocatalysis "on Water": Hydrophobic Chiral Squaramide Catalyzed Michael Addition of Malonates to Nitroalkenes

Bae, Han Yong; et al, ACS Catalysis, 2015, 5(6), 3613-3619

Production Method 17

959799-63-4

85416-73-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Hydrazine ; 24 h, rt
1.3 Reagents: Triethylamine Solvents: Toluene ; rt → 110 °C; 20 h, 110 °C; 110 °C → rt

Reference

Rhodium-catalyzed asymmetric addition of arylboronic acids to γ-phthalimido-substituted-α,β-unsaturated carboxylic acid esters: an approach to γ-amino acids

Han, Fuzhong; et al, Tetrahedron Letters, 2011, 52(7), 830-833

Production Method 18

1427298-78-9

85416-73-5

Reaction Conditions

1.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: Toluene ; 30 min, 90 °C; 90 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt; overnight, 110 °C; 110 °C → rt

Reference

A simple enantioselective route toward (R)- and (S)-Rolipram via anhydride desymmetrization

Ivsic, Trpimir; et al, Tetrahedron: Asymmetry, 2013, 24(4), 217-222

Production Method 19

1556-18-9

132683-31-9

85416-73-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 40 h, 60 °C

Reference

Elucidation of a Structural Basis for the Inhibitor-Driven, p62 (SQSTM1)-Dependent Intracellular Redistribution of cAMP Phosphodiesterase-4A4 (PDE4A4)

Day, Jonathan P.; et al, Journal of Medicinal Chemistry, 2011, 54(9), 3331-3347

Production Method 20

85416-73-5

Reaction Conditions

1.1 Solvents: Toluene ; 12 h, 110 °C

Reference

Unprecedented Hydrophobic Amplification in Noncovalent Organocatalysis "on Water": Hydrophobic Chiral Squaramide Catalyzed Michael Addition of Malonates to Nitroalkenes

Bae, Han Yong; et al, ACS Catalysis, 2015, 5(6), 3613-3619

Production Method 21

100-51-6

1427298-74-5

85416-73-5

Reaction Conditions

1.1 Catalysts: Xanthene-9-carboxylic acid , Quinine Solvents: Toluene
1.2 3 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: Toluene ; 30 min, 90 °C; 90 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt; overnight, 110 °C; 110 °C → rt

Reference

A simple enantioselective route toward (R)- and (S)-Rolipram via anhydride desymmetrization

Ivsic, Trpimir; et al, Tetrahedron: Asymmetry, 2013, 24(4), 217-222

(S)-(+)-Rolipram Raw materials

(S)-(+)-Rolipram Preparation Products

(S)-(+)-Rolipram (85416-73-5)

(S)-(+)-Rolipram Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

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Cas no 85416-73-5 ((S)-(+)-Rolipram)

(S)-(+)-Rolipram Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(S)-(+)-Rolipram Security Information

(S)-(+)-Rolipram Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(S)-(+)-Rolipram Pricemore >>

(S)-(+)-Rolipram Production Method

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(S)-(+)-Rolipram Raw materials

(S)-(+)-Rolipram Preparation Products

(S)-(+)-Rolipram Related Literature

85416-73-5 ((S)-(+)-Rolipram) Related Products